Cas no 31017-40-0 (Benzene,cyclohexen-1-yl-)
Benzene,cyclohexen-1-yl- structure
Product Name:Benzene,cyclohexen-1-yl-
Benzene,cyclohexen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,cyclohexen-1-yl-
- 1-PHENYL-1-CYCLOHEXENE
- 1-Phenylcyclohexene
- Benzene, cyclohexenyl-
- Phenylcyclohexene
- DTXSID10870771
- SY048999
- 2-Phenylcyclohexene
- cyclohex-1-en-1-ylbenzene
- FT-0608221
- ICCB1_000079
- 31017-40-0
- CS-W016196
- NSC-403862
- DS-12607
- 3-cyclohexen-1-yl-Benzene
- InChI=1/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H
- 1-cyclohexenyl-benzene
- AKOS005217002
- Cyclohexen-1-ylbenzene
- CHEBI:183287
- NSC-44834
- J-505052
- AM85908
- NSC403862
- F13284
- P1302
- EN300-205904
- EINECS 212-242-6
- trans-1-Phenylcyclohexene
- 1-Cyclohexen-1-ylbenzene #
- Phenyl-1-cyclohexene
- AI3-02304
- ICCB1_000095
- cyclohex-1-enylbenzene
- Q27286630
- 2,3,4,5-tetrahydro-1,1'-biphenyl
- 1-Phenylcyclohex-1-ene
- 71340-36-8
- 1-Phenyl-1-cyclohexene, 95%
- NSC 403862
- A839000
- 1-Phenyl-cyclohexene
- MFCD00001542
- 1-Cyclohexen-1-ylbenzene
- (cyclohex-1-en-1-yl)benzene
- PM437BQ1OF
- 771-98-2
- NSC44834
- UNII-PM437BQ1OF
- BRN 1905772
- Phenyl cyclohexene
- NS00041773
- CYCLOHEXENE, 1-PHENYL-
- Benzene, 1-cyclohexen-1-yl-
- NSC 44834
- Cyclohexenylbenzene
-
- Inchi: 1S/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H2
- InChI Key: WCMSFBRREKZZFL-UHFFFAOYSA-N
- SMILES: C1CC(C2C=CC=CC=2)=CCC1
Computed Properties
- Exact Mass: 158.10962
- Monoisotopic Mass: 158.10955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.994 g/mL at 25 °C(lit.)
- Melting Point: −11 °C(lit.)
- Boiling Point: 251-253 °C(lit.)
- Flash Point: 218 °F
- Refractive Index: n20/D 1.57(lit.)
- PSA: 0
- LogP: 3.64400
Benzene,cyclohexen-1-yl- Security Information
- WGK Germany:3
- Safety Instruction: 24/25
- RTECS:GW6600000
- Safety Term:24/25
Benzene,cyclohexen-1-yl- Related Literature
-
1. Dihydroisoquinolinium salts: catalysts for asymmetric epoxidationPhilip C. Bulman Page,Gerasimos A. Rassias,David Barros,Donald Bethell,Mark B. Schilling J. Chem. Soc. Perkin Trans. 1 2000 3325
-
2. Polystyrene and polymethacrylate resin-supported Jacobsen’s alkene epoxidation catalystLaetitia Canali,Elaine Cowan,Hervé Deleuze,Colin L. Gibson,David C. Sherrington J. Chem. Soc. Perkin Trans. 1 2000 2055
-
Patrick Bayer,Josef Schachtner,Michal Májek,Axel Jacobi von Wangelin Org. Chem. Front. 2019 6 2877
-
Wei Jie Ang,Yulin Lam Org. Biomol. Chem. 2015 13 1048
-
Wei Jie Ang,Yong Sheng Chng,Yulin Lam RSC Adv. 2015 5 81415
31017-40-0 (Benzene,cyclohexen-1-yl-) Related Products
- 771-98-2(1-Phenyl-1-cyclohexene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent